N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzamide

• IUPAC Name: N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-4-methylbenzamide
• InChI: InChI=1S/C19H22N2O3S/c1-3-25(23,24)21-12-4-5-15-10-11-17(13-18(15)21)20-19(22)16-8-6-14(2)7-9-16/h6-11,13H,3-5,12H2,1-2H3,(H,20,22)
• InChI Key: CSITYZRNXVQBDF-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)C
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

This compound is a benzamide derivative with a tetrahydroquinoline ring and an ethanesulfonyl group. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. Tetrahydroquinoline is a heterocyclic compound consisting of a saturated analog of quinoline. The ethanesulfonyl group is a sulfonyl group attached to an ethane, which is often involved in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzamide core, a tetrahydroquinoline ring, and an ethanesulfonyl group. The exact structure would depend on the specific positions of these groups on the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, benzamides, tetrahydroquinolines, and ethanesulfonyl groups are known to participate in various chemical reactions. For instance, benzamides can undergo hydrolysis, reduction, and reactions with Grignard reagents. Tetrahydroquinolines can participate in electrophilic and nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These could include properties like melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For instance, if this compound is used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety measures. If this compound is similar to other benzamides or tetrahydroquinolines, it could potentially have bioactive properties, making it important to handle with care.

Future Directions

The future research directions involving this compound could be vast, ranging from exploring its potential uses in pharmaceuticals, materials science, or as a building block in organic synthesis. Further studies could also aim to refine its synthesis process or explore new reactions it can participate in.